Cas no 1429419-08-8 (1-(2-fluoroethyl)-3-nitro-1H-pyrazole)

• Product Name: 1-(2-fluoroethyl)-3-nitro-1H-pyrazole
• CAS No: 1429419-08-8
• MF: C₅H₆FN₃O₂
• MW: 159.118443965912
• MDL: MFCD25371347
• CID: 5160348
• PubChem ID: 86207913
• Update Time: 2026-03-04

1-(2-fluoroethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-ethyl)-3-nitro-1H-pyrazole
• 1H-Pyrazole, 1-(2-fluoroethyl)-3-nitro-
• 1-(2-fluoroethyl)-3-nitro-1H-pyrazole

• MDL： MFCD25371347
• Inchi： 1S/C5H6FN3O2/c6-2-4-8-3-1-5(7-8)9(10)11/h1,3H,2,4H2
• InChI Key： WBWPGVQNCGXJCE-UHFFFAOYSA-N
• SMILES： N1(CCF)C=CC([N+]([O-])=O)=N1

Additional information on 1-(2-fluoroethyl)-3-nitro-1H-pyrazole

Introduction to 1-(2-fluoroethyl)-3-nitro-1H-pyrazole (CAS No. 1429419-08-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-fluoroethyl)-3-nitro-1H-pyrazole, identified by the chemical compound identifier CAS No. 1429419-08-8, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a fluoroethyl group at the 1-position and a nitro group at the 3-position of the pyrazole core introduces additional functional diversity, enhancing its pharmacological profile.

The fluoroethyl substituent is particularly noteworthy in medicinal chemistry, as fluorine atoms are known to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In contrast, the nitro group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. The combination of these two functional groups in 1-(2-fluoroethyl)-3-nitro-1H-pyrazole makes it a promising scaffold for drug discovery efforts.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel derivatives of 1-(2-fluoroethyl)-3-nitro-1H-pyrazole. Studies have demonstrated that structural modifications around the pyrazole ring can significantly influence its interactions with biological targets. For instance, computational modeling has revealed that subtle changes in the electron distribution induced by the fluoroethyl and nitro groups can enhance binding affinity to enzymes and receptors involved in inflammatory pathways.

In particular, research has highlighted the potential of this compound as an inhibitor of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis and are implicated in pain and inflammation. Initial studies using enzyme kinetics assays have shown that derivatives of 1-(2-fluoroethyl)-3-nitro-1H-pyrazole exhibit competitive inhibition against COX-2 with IC50 values comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of the fluoroethyl group appears to stabilize the transition state during enzyme-substrate interactions, thereby enhancing inhibitory potency.

Moreover, the nitro group in 1-(2-fluoroethyl)-3-nitro-1H-pyrazole has been exploited for redox-based therapeutic strategies. Nitroaromatic compounds are known to undergo bioactivation via reduction to nitric oxide (NO) donors, which can exert cytoprotective effects by modulating vascular tone and reducing oxidative stress. Preclinical studies have suggested that certain derivatives of this compound may exhibit prodrug characteristics, releasing NO in target tissues to combat inflammation and tissue damage.

The synthesis of 1-(2-fluoroethyl)-3-nitro-1H-pyrazole involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. The introduction of the fluoroethyl group typically proceeds via nucleophilic substitution reactions on halogenated precursors, while the nitration step requires careful control of reaction conditions to avoid over-nitration or decomposition. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield.

From a pharmaceutical development perspective, the versatility of 1-(2-fluoroethyl)-3-nitro-1H-pyrazole as a scaffold allows for rapid diversification into libraries of compounds for high-throughput screening. Structural diversity generated through combinatorial chemistry has led to several promising hits with improved pharmacokinetic profiles and reduced side effects compared to earlier analogs. These findings underscore the importance of rational drug design in leveraging structural features like those present in this compound for therapeutic innovation.

The growing interest in heterocyclic compounds like pyrazoles stems from their ability to mimic natural products and biological motifs efficiently. The incorporation of functional groups such as the fluoroethyl moiety enhances ligand efficiency by optimizing steric hindrance while maintaining electronic balance necessary for receptor binding. This balance is critical for achieving high selectivity against off-target interactions, which is a key consideration in modern drug development.

In conclusion,1-(2-fluoroethyl)-3-nitro-1H-pyrazole (CAS No. 1429419-08-8) represents a compelling example of how structural innovation can unlock new therapeutic opportunities. Its unique combination of functional groups provides a rich foundation for further exploration in chemical biology and medicinal chemistry. As research continues to uncover novel applications for this compound and its derivatives, it is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.